Cas no 4418-57-9 (5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol)
5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with ethyl and methyl groups, along with a thiol functional group. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and coordination chemistry. The thiol moiety enables facile derivatization, making it a versatile building block for sulfur-containing compounds. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in synthetic workflows. The compound's defined molecular architecture ensures consistent performance in nucleophilic substitution and metal-complexation reactions, supporting its use in specialized chemical research and industrial processes.
4418-57-9 structure
Product Name:5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No:4418-57-9
MF:C5H9N3S
MW:143.210058927536
MDL:MFCD03423404
CID:874046
PubChem ID:3829795
Update Time:2025-06-08
5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
- 3-ethyl-4-methyl-1H-1,2,4-triazole-5-thione
- 5-ethyl-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 5-ETHYL-4-METHYL-4H-[1,2,4]TRIAZOLE-3-THIOL
- 4-methyl-5-ethyl-4H-[1,2,4]triazole-3-thiol
- 5-ethyl-4-methyl-1,2,4-triazole-3-thiol
- 5-mercapto-4-methyl-3-ethyl-{1,2,4}triazole
- CS-0216991
- 4418-57-9
- FS-5836
- STK346835
- DTXSID90397012
- 5-ETHYL-4-METHYL-4 H-[1,2,4]TRIAZOLE-3-THIOL
- 3-ethyl-4-methyl-1,2,4-triazole-5-thiol
- MFCD03423404
- FNWNVPUZNJSFKL-UHFFFAOYSA-N
- AKOS000305526
- SCHEMBL391111
- 5-ethyl-4-methyl-2,4-dihydro-[1,2,4]triazole-3-thione
- ALBB-003148
- EN300-65461
- BBL013695
- AT31114
-
- MDL： MFCD03423404
- Inchi： 1S/C5H9N3S/c1-3-4-6-7-5(9)8(4)2/h3H2,1-2H3,(H,7,9)
- InChI Key： FNWNVPUZNJSFKL-UHFFFAOYSA-N
- SMILES： S=C1NN=C(CC)N1C
Computed Properties
- Exact Mass: 143.05200
- Monoisotopic Mass: 143.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 173°C at 760 mmHg
- Flash Point: 58.4°C
- Refractive Index: 1.638
- PSA: 69.51000
- LogP: 0.66620
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 030283-500mg |
5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol |
4418-57-9 | 500mg |
1836.0CNY | 2021-07-13 | ||
| TRC | B439935-100mg |
5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol |
4418-57-9 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B439935-500mg |
5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol |
4418-57-9 | 500mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B439935-1g |
5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol |
4418-57-9 | 1g |
$ 340.00 | 2022-06-07 | ||
| abcr | AB214024-250 mg |
5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol; 95% |
4418-57-9 | 250MG |
€176.40 | 2022-03-25 | ||
| abcr | AB214024-500 mg |
5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol; 95% |
4418-57-9 | 500MG |
€209.50 | 2022-03-25 | ||
| abcr | AB214024-1 g |
5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, 95%; . |
4418-57-9 | 95% | 1g |
€239.00 | 2023-05-06 | |
| abcr | AB214024-5 g |
5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, 95%; . |
4418-57-9 | 95% | 5g |
€656.50 | 2023-05-06 | |
| abcr | AB214024-10 g |
5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, 95%; . |
4418-57-9 | 95% | 10g |
€1074.00 | 2023-05-06 | |
| Chemenu | CM114547-1g |
5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol |
4418-57-9 | 95% | 1g |
$*** | 2023-05-30 |
5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4418-57-9 (5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol) Related Products
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